Cas no 88513-00-2 (2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione)
88513-00-2 structure
Product Name:2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
CAS No:88513-00-2
MF:C6H7N3O3
MW:169.138080835342
CID:709638
Update Time:2023-08-03
2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3,5(2H,4H)-dione,2-acetyl-6-methyl-
- as-Triazine-3,5(2H,4H)-dione, 2-acetyl-6-methyl- (7CI)
- 2-acetyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione
- MYVDSKFYHAGZDI-UHFFFAOYSA-N
- 2-acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
- 2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
-
- Inchi: 1S/C6H7N3O3/c1-3-5(11)7-6(12)9(8-3)4(2)10/h1-2H3,(H,7,11,12)
- InChI Key: MYVDSKFYHAGZDI-UHFFFAOYSA-N
- SMILES: O=C1NC(C(C)=NN1C(C)=O)=O
Computed Properties
- Exact Mass: 169.049
- Monoisotopic Mass: 169.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8
2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
88513-00-2 (2-Acetyl-6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk